Cas no 884880-37-9 (Fmoc-D-ala-OH H2O)

• Product Name: Fmoc-D-ala-OH H2O
• CAS No: 884880-37-9
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• MDL: MFCD00180722
• CID: 2101234
• PubChem ID: 53486450
• Update Time: 2025-06-11

Fmoc-D-ala-OH H2O Chemical and Physical Properties

Names and Identifiers

• FMOC-D-ALA-OH H2O
• Fmoc-D-Ala-OH.H2O
• N-Fmoc-D-alanine Hydrate
• N-[(9H-Fluoren-9-ylMethoxy)carbonyl]-D-alanine Hydrate
• C18H17NO4.H2O
• Fmoc-D-Alanine hydrate
• Fmoc-D-Ala-OH yenH2O
• Fmoc-D-Alanine monohydrate
• 6816AH
• AM81477
• AK689607
• 990F151
• N-alpha-(9-Fluorenylmethoxycarbonyl)-D-alanine hydrate
• (2R)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid hydrate, AldrichCPR
• AKOS025312421
• MFCD00180722
• AC1007
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-alanine monohydrate
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid;hydrate
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid hydrate
• CS-0166900
• D-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, monohydrate
• Fmoc-D-Ala-OH (monohydrate)
• 884880-37-9
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID HYDRATE
• AS-10456
• DB-188785
• Fmoc-D-ala-OH H2O

• MDL： MFCD00180722
• Inchi： 1S/C18H17NO4.H2O/c1-11(17(20)21)19-18(22)23-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16;/h2-9,11,16H,10H2,1H3,(H,19,22)(H,20,21);1H2/t11-;/m1./s1
• InChI Key： GAPWKFLOMOFHGO-RFVHGSKJSA-N
• SMILES： C(C1C2C=CC=CC=2C2C=CC=CC1=2)OC(=O)N[C@H](C)C(=O)O.O

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6

Additional information on Fmoc-D-ala-OH H2O

Introduction to Fmoc-D-ala-OH H2O (CAS No. 884880-37-9)

Fmoc-D-ala-OH H2O (CAS No. 884880-37-9) is a versatile and widely used compound in the field of peptide synthesis and medicinal chemistry. This compound, also known as Fmoc-D-alanine hydrochloride monohydrate, plays a crucial role in the development of various pharmaceuticals and biotechnological applications. The chemical structure of Fmoc-D-ala-OH H2O consists of a D-alanine residue protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used to protect the amino group during peptide synthesis.

The Fmoc protecting group is particularly advantageous due to its stability under acidic conditions and its ease of removal under mild basic conditions. This makes Fmoc-D-ala-OH H2O an ideal choice for solid-phase peptide synthesis (SPPS), where it can be efficiently coupled to growing peptide chains on a solid support. The hydrochloride salt form and the monohydrate structure further enhance its solubility and stability, making it suitable for a wide range of synthetic protocols.

In recent years, the use of Fmoc-D-ala-OH H2O has been extensively studied in the context of developing novel peptides and peptidomimetics. For instance, researchers have utilized this compound to synthesize peptides with enhanced biological activity and improved pharmacokinetic properties. One notable application is in the development of antimicrobial peptides (AMPs), where the D-stereoisomer of alanine has been shown to confer increased resistance to proteolytic degradation, thereby enhancing the therapeutic potential of these peptides.

Moreover, Fmoc-D-ala-OH H2O has found applications in the synthesis of cyclic peptides, which are known for their high stability and bioavailability. Cyclic peptides can be designed to target specific receptors or enzymes, making them valuable tools in drug discovery and development. The use of D-amino acids, such as D-alanine, in these cyclic structures can further enhance their stability and reduce immunogenicity.

The versatility of Fmoc-D-ala-OH H2O extends beyond peptide synthesis. It has also been employed in the synthesis of small molecule drugs, particularly those that require precise control over stereochemistry. For example, in the development of chiral catalysts and ligands, the D-stereoisomer of alanine can be used to introduce chirality into molecular frameworks, leading to more effective and selective catalysts.

In addition to its synthetic applications, Fmoc-D-ala-OH H2O has been studied for its potential in diagnostic imaging. Researchers have explored the use of D-amino acids in contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). The unique properties of D-amino acids, such as their resistance to enzymatic degradation, make them attractive candidates for developing stable and long-lasting imaging agents.

The safety profile of Fmoc-D-ala-OH H2O is another important aspect that has been extensively evaluated. Studies have shown that this compound is generally well-tolerated and does not exhibit significant toxicity at typical usage concentrations. However, as with any chemical reagent, proper handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, Fmoc-D-ala-OH H2O (CAS No. 884880-37-9) is a valuable compound with a wide range of applications in peptide synthesis, drug development, and diagnostic imaging. Its unique properties, including its stability under various conditions and its ability to introduce chirality into molecular structures, make it an essential tool for researchers in the fields of medicinal chemistry and biotechnology. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in scientific and medical research.